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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical properties of

aluminum perchlorate and its various hydrated forms. Aluminum perchlorate, a powerful

oxidizing agent, and its hydrates are of significant interest in various fields, including chemical

synthesis and materials science. Understanding their thermal behavior is crucial for safe

handling, storage, and application. This document compiles available quantitative data, outlines

detailed experimental protocols for their determination, and provides visual representations of

decomposition pathways and experimental workflows.

Quantitative Thermochemical Data
The following tables summarize the known thermochemical and physical properties of

anhydrous aluminum perchlorate and its hydrates. It is important to note that while data for

the anhydrous, hexahydrate, and nonahydrate forms are available to some extent,

comprehensive experimental data for all thermochemical properties, particularly for the

trihydrate, is limited in the current scientific literature. The empty cells in the tables indicate a

need for further experimental investigation.

Table 1: Physical and Thermochemical Properties of Anhydrous Aluminum Perchlorate
(Al(ClO₄)₃)
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Property Value Units

Molar Mass 325.33 g/mol

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
-571.1 kJ/mol

Gibbs Free Energy of

Formation (ΔfG°₂₉₈)
Data not available kJ/mol

Standard Molar Entropy (S°₂₉₈) Data not available J/(mol·K)

Heat Capacity (Cp) Data not available J/(mol·K)

Decomposition Temperature 150 °C

Table 2: Physical and Thermochemical Properties of Aluminum Perchlorate Trihydrate

(Al(ClO₄)₃·3H₂O)

Property Value Units

Molar Mass 379.38 g/mol

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
Data not available kJ/mol

Gibbs Free Energy of

Formation (ΔfG°₂₉₈)
Data not available kJ/mol

Standard Molar Entropy (S°₂₉₈) Data not available J/(mol·K)

Heat Capacity (Cp) Data not available J/(mol·K)

Melting Point Data not available °C

Decomposition Temperature Data not available °C

Table 3: Physical and Thermochemical Properties of Aluminum Perchlorate Hexahydrate

(Al(ClO₄)₃·6H₂O)
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Property Value Units

Molar Mass 433.43 g/mol

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
Data not available kJ/mol

Gibbs Free Energy of

Formation (ΔfG°₂₉₈)
Data not available kJ/mol

Standard Molar Entropy (S°₂₉₈) Data not available J/(mol·K)

Heat Capacity (Cp) Data not available J/(mol·K)

Melting Point 120.8 °C

Decomposition Temperature 178 °C

Table 4: Physical and Thermochemical Properties of Aluminum Perchlorate Nonahydrate

(Al(ClO₄)₃·9H₂O)

Property Value Units

Molar Mass 487.47 g/mol

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
Data not available kJ/mol

Gibbs Free Energy of

Formation (ΔfG°₂₉₈)
Data not available kJ/mol

Standard Molar Entropy (S°₂₉₈) Data not available J/(mol·K)

Heat Capacity (Cp) Data not available J/(mol·K)

Melting Point 82 °C

Decomposition Temperature 130 (Decomposes) °C

Experimental Protocols
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The determination of the thermochemical properties of aluminum perchlorate hydrates

requires precise and carefully controlled experimental procedures. The following sections detail

the methodologies for key experiments.

Thermal Gravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
Objective: To determine the thermal stability, dehydration steps, and decomposition

temperatures of aluminum perchlorate hydrates.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the aluminum
perchlorate hydrate is placed in an inert sample pan (e.g., aluminum or alumina). An empty,

tared pan is used as a reference.

Instrumentation: A simultaneous TGA-DSC instrument is used. The instrument is calibrated

for temperature and heat flow using certified standards (e.g., indium, zinc).

Experimental Conditions:

Atmosphere: The experiment is conducted under a controlled atmosphere, typically an

inert gas such as dry nitrogen or argon, with a constant flow rate (e.g., 20-50 mL/min) to

purge evolved gases.

Temperature Program: The sample is heated at a constant rate (e.g., 5, 10, or 20 °C/min)

from ambient temperature to a final temperature above the complete decomposition point

(e.g., 600 °C).

Data Acquisition: The instrument continuously records the sample mass (TGA) and the

differential heat flow between the sample and reference pans (DSC) as a function of

temperature.

Data Analysis:

TGA Curve: The percentage of mass loss is plotted against temperature. Each step in the

curve corresponds to a mass loss event, such as the loss of water molecules or
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decomposition into gaseous products. The stoichiometry of the dehydration steps can be

calculated from the percentage of mass loss.

DSC Curve: The heat flow is plotted against temperature. Endothermic peaks typically

represent phase transitions such as melting and dehydration, while exothermic peaks

indicate processes like crystallization or decomposition. The onset temperature of a peak

is taken as the transition or decomposition temperature. The area under a DSC peak can

be integrated to determine the enthalpy change (ΔH) of the corresponding process.

Solution Calorimetry for Enthalpy of Formation
Objective: To determine the standard enthalpy of formation (ΔfH°) of aluminum perchlorate
hydrates. This method involves measuring the heat of solution of the anhydrous salt and the

hydrated salt.

Methodology:

Calorimeter Setup: A precision solution calorimeter, such as an isoperibol or isothermal

titration calorimeter, is used. The calorimeter is calibrated electrically to determine its heat

capacity.

Solvent: A suitable solvent, typically deionized water or a dilute acid solution, is placed in the

calorimeter vessel and allowed to reach thermal equilibrium.

Measurement of Heat of Solution of the Hydrated Salt (ΔH_soln,hydrate):

A precisely weighed sample of the aluminum perchlorate hydrate is sealed in a glass

ampoule.

The ampoule is submerged in the solvent within the calorimeter.

Once thermal equilibrium is re-established, the ampoule is broken, and the salt dissolves.

The change in temperature of the solution is carefully measured.

The heat of solution is calculated from the temperature change and the heat capacity of

the calorimeter and its contents.
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Measurement of Heat of Solution of the Anhydrous Salt (ΔH_soln,anhydrous):

The same procedure is followed as in step 3, but with a precisely weighed sample of the

anhydrous aluminum perchlorate.

Calculation of Enthalpy of Hydration (ΔH_hyd): The enthalpy of hydration is the difference

between the heat of solution of the anhydrous salt and the hydrated salt: ΔH_hyd =

ΔH_soln,anhydrous - ΔH_soln,hydrate

Calculation of Enthalpy of Formation of the Hydrate (ΔfH°_hydrate): The standard enthalpy

of formation of the hydrated salt can be calculated using Hess's Law: ΔfH°_hydrate =

ΔfH°_anhydrous + n * ΔfH°_H₂O(l) - ΔH_hyd where 'n' is the number of moles of water of

hydration, and ΔfH°_H₂O(l) is the standard enthalpy of formation of liquid water (-285.83

kJ/mol).

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

and workflows related to the thermochemical analysis of aluminum perchlorate hydrates.
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Thermal Decomposition Pathway of Aluminum Perchlorate Nonahydrate
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Caption: Multi-step thermal decomposition of Al(ClO₄)₃·9H₂O.
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Experimental Workflow for Thermochemical Characterization
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Purity Analysis (e.g., XRD, Titration)
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Kinetic Analysis of DecompositionCalculation of ΔfG° and S°
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Caption: Workflow for thermochemical property determination.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermochemical Properties of Aluminum Perchlorate Hydrates]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b076089#thermochemical-
properties-of-aluminum-perchlorate-hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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